Cas no 2138332-94-0 (4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine)

• Product Name: 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine
• CAS No: 2138332-94-0
• MF: C₁₂H₂₂F₂N₂
• MW: 232.313290119171
• CID: 6216958
• PubChem ID: 165468918
• Update Time: 2025-05-23

4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-781966
• 2138332-94-0
• 4-(3,3-difluoropiperidin-1-yl)-3,5-dimethylpiperidine
• 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine

• Inchi： 1S/C12H22F2N2/c1-9-6-15-7-10(2)11(9)16-5-3-4-12(13,14)8-16/h9-11,15H,3-8H2,1-2H3
• InChI Key： MADUCVLRYSYSJB-UHFFFAOYSA-N
• SMILES： FC1(CCCN(C1)C1C(C)CNCC1C)F

Computed Properties

• Exact Mass: 232.17510503g/mol
• Monoisotopic Mass: 232.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine

Introduction to 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine (CAS No. 2138332-94-0) in Modern Chemical Biology and Medicinal Chemistry

The compound 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine, identified by the CAS number 2138332-94-0, represents a significant advancement in the realm of chemical biology and medicinal chemistry. Its unique structural framework, characterized by a piperidine core substituted with fluorine atoms and methyl groups, positions it as a versatile scaffold for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, potential applications, and its relevance to contemporary research efforts.

At the heart of this compound's appeal lies its molecular architecture. The presence of difluoropiperidine and dimethylpiperidine moieties introduces specific steric and electronic features that can modulate interactions with biological targets. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, making them a staple in drug design. The 3,5-dimethylpiperidine substitution further fine-tunes the compound's pharmacokinetic profile, contributing to its suitability for oral administration and prolonged bioavailability.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of such compounds in the treatment of neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. The work of researchers at leading academic institutions has begun to uncover new mechanisms by which these molecules can interact with neurotransmitter receptors, offering promising avenues for the development of next-generation neuromodulators.

The synthesis of 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine presents an intriguing challenge that has spurred innovation in synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of its complex framework. These methods not only improve yield but also allow for greater functional group tolerance, facilitating the exploration of structural analogs. Such advancements are critical for optimizing drug candidates and accelerating their progression through preclinical and clinical trials.

One of the most compelling aspects of this compound is its potential in oncology research. Preliminary studies suggest that derivatives of 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine may exhibit inhibitory effects on kinases and other enzymes implicated in cancer cell proliferation. The unique electronic properties conferred by the fluorine substituents are thought to enhance binding affinity to these targets, potentially leading to more potent and selective anticancer agents. Collaborative efforts between academic researchers and pharmaceutical companies are now focused on validating these findings through rigorous biochemical assays and animal models.

The role of computational chemistry in deciphering the behavior of 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine cannot be overstated. Molecular modeling techniques have provided invaluable insights into how this compound interacts with biological macromolecules. By simulating these interactions at an atomic level, researchers can predict binding affinities, identify key pharmacophores, and design optimized derivatives. Such computational approaches are increasingly integral to drug discovery pipelines, streamlining the process from hypothesis generation to lead optimization.

As our understanding of disease mechanisms continues to evolve, so too does the demand for innovative therapeutic strategies. Compounds like 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine exemplify how structural innovation can unlock new therapeutic possibilities. By leveraging cutting-edge synthetic chemistry and interdisciplinary collaboration, scientists are paving the way for more effective treatments across a wide spectrum of diseases. The continued exploration of this class of compounds promises to yield groundbreaking discoveries that will shape the future of medicine.

The future direction of research on 4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine is likely to be influenced by several key trends. First among these is the increasing emphasis on personalized medicine, where compounds tailored to individual genetic profiles could revolutionize treatment outcomes. Additionally, advances in biocatalysis may enable more sustainable synthesis routes for fluorinated piperidines, reducing environmental impact while maintaining high yields. These developments underscore the dynamic nature of chemical biology and medicinal chemistry as fields poised for transformative progress.

In conclusion,4-(3,3-Difluoropiperidin-1-yl)-3,5-dimethylpiperidine (CAS No. 2138332-94-0) stands as a testament to the power of structural innovation in driving therapeutic breakthroughs. Its unique combination of chemical features makes it a valuable tool for researchers exploring new treatments across multiple disease areas. As scientific understanding deepens and technologies advance，this compound will undoubtedly continue to play a pivotal role in shaping the landscape of modern medicine.